Cas no 1396682-99-7 (2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396682-99-7
• MF: C₁₉H₂₀N₆O₄
• MW: 396.399903297424
• CID: 6020495
• PubChem ID: 71792243
• Update Time: 2025-05-23

2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-[(2,3-dimethoxybenzoyl)amino]phenyl]-N,N-dimethyltetrazole-5-carboxamide
• VU0539658-1
• AKOS024542344
• 1396682-99-7
• F6242-0366
• 2-[4-(2,3-dimethoxybenzamido)phenyl]-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-(2,3-dimethoxybenzamido)phenyl)-N,N-dimethyl-2H-tetrazole-5-carboxamide

• Inchi： 1S/C19H20N6O4/c1-24(2)19(27)17-21-23-25(22-17)13-10-8-12(9-11-13)20-18(26)14-6-5-7-15(28-3)16(14)29-4/h5-11H,1-4H3,(H,20,26)
• InChI Key： NKSWVPIGSRGZGM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(NC1C=CC(=CC=1)N1N=NC(C(N(C)C)=O)=N1)=O)OC

Computed Properties

• Exact Mass: 396.15460314g/mol
• Monoisotopic Mass: 396.15460314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396682-99-7)

The compound 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396682-99-7, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines a benzamido moiety with a tetrazole core, making it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of dimethoxybenzamido and N,N-dimethyl substituents suggests potential interactions with biological targets, which are critical for developing novel pharmacological agents.

Recent studies have highlighted the versatility of tetrazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The tetrazole-5-carboxamide moiety in this compound is particularly noteworthy, as it has been implicated in the design of molecules with enhanced binding affinity and selectivity. This feature makes it an attractive scaffold for targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The 2-4-(dimethoxybenzamido)phenyl group further contributes to the compound's complexity, offering multiple sites for functionalization and interaction with biological systems.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The combination of the benzamido and tetrazole functionalities provides a unique chemical profile that may confer advantages over existing drugs. For instance, the benzamido group is known to exhibit inhibitory activity against various enzymes, while the tetrazole ring is capable of forming stable hydrogen bonds with biological targets. This dual functionality could lead to the discovery of compounds with improved pharmacokinetic properties and reduced side effects.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design and rational molecular optimization. High-throughput screening (HTS) and computational modeling have become indispensable tools in identifying promising candidates for further development. The molecular architecture of 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide suggests that it could be a valuable asset in these efforts. By leveraging advanced computational techniques, researchers can predict its interactions with potential targets and refine its structure to maximize efficacy.

Moreover, the synthesis of this compound exemplifies the sophistication of modern organic chemistry techniques. The introduction of multiple functional groups into a single molecule requires precise control over reaction conditions and reagent selection. Recent advances in synthetic methodologies have made it possible to construct complex molecules with high yields and purity. This capability is crucial for drug discovery programs, where lead optimization often involves iterative modifications to improve potency and selectivity.

The pharmacological potential of this compound has not gone unnoticed by the scientific community. Preclinical studies have begun to explore its effects on various disease models, providing preliminary evidence of its therapeutic relevance. For example, initial assays suggest that it may exhibit inhibitory activity against enzymes implicated in cancer progression or inflammatory responses. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and clinical applicability.

From an industrial perspective, the development of novel pharmaceuticals relies heavily on collaborations between academia and industry. Companies specializing in contract research organizations (CROs) are increasingly involved in synthesizing and testing compounds like 2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide under contract to pharmaceutical firms seeking new drug candidates. This partnership model accelerates the drug discovery process by leveraging specialized expertise and resources.

The regulatory landscape also plays a critical role in bringing new drugs to market. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing to ensure safety and efficacy before approving a new medication. Companies must navigate these stringent requirements carefully to bring their products into clinical use. The complexity of this process underscores the importance of early-stage research in identifying promising candidates that can withstand regulatory scrutiny.

In conclusion,2-4-(2,3-dimethoxybenzamido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396682-99-7) represents a significant contribution to the field of medicinal chemistry. Its unique molecular structure offers potential advantages for drug development through its dual functionality and compatibility with modern synthetic techniques. As research continues to uncover its pharmacological properties,this compound may emerge as a key player in addressing some of today's most pressing medical challenges.